2-Chloro-N-[(2-cyclobutylpyrazol-3-yl)methyl]-N-cyclohex-3-en-1-ylacetamide

• IUPAC Name: 2-chloro-N-[(2-cyclobutylpyrazol-3-yl)methyl]-N-cyclohex-3-en-1-ylacetamide
• InChI: InChI=1S/C16H22ClN3O/c17-11-16(21)19(13-5-2-1-3-6-13)12-15-9-10-18-20(15)14-7-4-8-14/h1-2,9-10,13-14H,3-8,11-12H2
• InChI Key: SYKXONLUVJZVRB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)N2C(=CC=N2)CN(C3CCC=CC3)C(=O)CCl
• Molecular Formula: C16H22ClN3O
• Molecular Weight: 307.82 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps. One possible approach is via the Kabachnik–Fields reaction . In this method, the cyclobutylpyrazole moiety and the cyclohexenylacetamide group are combined under specific conditions, often using an ionic liquid and ultrasound irradiation . The resulting compound is obtained in good yield with straightforward purification.

Mechanism of Action

The specific mechanism of action for this compound depends on its intended application. If it exhibits antimicrobial properties (as seen in related α-aminophosphonates derivatives), it likely interacts with cellular targets, disrupting essential processes in bacteria or fungi . Further studies are needed to elucidate its precise mode of action.

Future Directions

: Litim, B., Djahoudi, A., Meliani, S., & Boukhari, A. (2022). Synthesis and potential antimicrobial activity of novel α-aminophosphonates derivatives bearing substituted quinoline or quinolone and thiazole moieties. Medicinal Chemistry Research, 31(1), 60–74. Link